Cas no 2229603-58-9 (1-(2-ethylphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(2-ethylphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229603-58-9
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 6352582
• PubChem ID: 165667622
• Update Time: 2025-05-21

1-(2-ethylphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylphenyl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1807842
• 2229603-58-9

• Inchi： 1S/C13H14O3/c1-2-9-5-3-4-6-11(9)13(12(15)16)7-10(14)8-13/h3-6H,2,7-8H2,1H3,(H,15,16)
• InChI Key： GQIBHPIPKGDMJU-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2C=CC=CC=2CC)C1

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(2-ethylphenyl)-3-oxocyclobutane-1-carboxylic acid

Professional Introduction to 1-(2-ethylphenyl)-3-oxocyclobutane-1-carboxylic Acid (CAS No. 2229603-58-9)

1-(2-ethylphenyl)-3-oxocyclobutane-1-carboxylic acid, identified by its CAS number 2229603-58-9, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, characterized by its cyclobutane core and substituted phenyl group, has garnered attention due to its unique structural and functional properties. The presence of the 3-oxocyclobutane moiety introduces a reactive site that can be exploited for various synthetic applications, making it a valuable intermediate in the development of more complex molecules.

The compound's structure, featuring a cyclobutane ring with an ester-like functionality at the 1-position and an ethyl-substituted phenyl group at the 2-position, suggests potential applications in medicinal chemistry. The cyclobutane ring is known for its stability and rigidity, which can be advantageous in designing bioactive molecules with specific spatial constraints. Additionally, the ester group provides a site for further derivatization, allowing chemists to modify its properties for targeted biological activities.

In recent years, there has been growing interest in cycloalkyl-containing compounds due to their demonstrated efficacy in various pharmacological contexts. The 1-(2-ethylphenyl)-3-oxocyclobutane-1-carboxylic acid structure aligns well with this trend, as it combines the stability of the cyclobutane ring with the functional diversity of the phenyl group. This combination has led to its exploration as a building block in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The cyclobutane ring's rigid structure can mimic natural product motifs, which are often associated with high biological activity. Furthermore, the phenyl substituent can be tailored to interact with specific biological targets, enhancing the compound's pharmacological profile. Researchers have been particularly interested in its potential as an intermediate in the synthesis of kinase inhibitors, given the prevalence of cycloalkyl-containing scaffolds in successful kinase inhibitors.

The synthesis of 1-(2-ethylphenyl)-3-oxocyclobutane-1-carboxylic acid presents an intriguing challenge due to the need to construct both the cyclobutane ring and the ester functionality in a regioselective manner. Advances in synthetic methodologies have enabled more efficient routes to this compound, leveraging techniques such as cyclization reactions and esterification processes. These advancements have not only improved yields but also opened up new possibilities for further functionalization.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit promising properties as modulators of enzyme activity. The combination of the cyclobutane ring and the phenyl group creates a molecule that can potentially interact with both hydrophobic and polar regions of biological targets, enhancing binding affinity. This dual interaction capability is particularly valuable in drug design, where optimal binding to biological targets is crucial for efficacy.

The pharmaceutical industry has been increasingly leveraging computational methods to predict the biological activity of novel compounds. In this context, 1-(2-ethylphenyl)-3-oxocyclobutane-1-carboxylic acid has been subjected to virtual screening using various docking algorithms. These studies have provided valuable insights into its potential interactions with target proteins, guiding further optimization efforts. The results from these computational analyses have reinforced its position as a promising candidate for further development.

The role of intermediates like 1-(2-ethylphenyl)-3-oxocyclobutane-1-carboxylic acid extends beyond their direct use as therapeutic agents; they also serve as critical building blocks for more complex molecules. Their structural features can be systematically modified to explore different pharmacological profiles, allowing researchers to fine-tune properties such as solubility, metabolic stability, and target specificity. This modular approach is fundamental to modern drug discovery pipelines.

The environmental impact of chemical synthesis is another important consideration in contemporary pharmaceutical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. The synthesis of 1-(2-ethylphenyl)-3-oxocyclobutane-1-carboxylic acid has been an area where these principles have been applied, with researchers exploring catalytic methods and solvent-free reactions that align with sustainable chemistry practices.

In conclusion, 1-(2-ethylphenyl)-3-oxocyclobutane-1-carboxylic acid(CAS No. 2229603-58-9) represents a significant advancement in chemical and pharmaceutical research. Its unique structure offers a versatile platform for drug discovery, with potential applications ranging from kinase inhibition to broader therapeutic areas. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this will play an increasingly important role in developing next-generation therapeutics.